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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of Norgestomet-based protocols

for fixed-time artificial insemination (FTAI) in cattle. The information is intended to guide

researchers and professionals in the development and application of reproductive

technologies.

Introduction
Norgestomet, a potent synthetic progestogen, is a cornerstone of many successful fixed-time

artificial insemination (FTAI) protocols in cattle.[1] Its primary mechanism of action involves the

suppression of estrus and ovulation by mimicking the effects of progesterone. Norgestomet
binds effectively to the progesterone receptor in the bovine endometrium, even more so than

progesterone itself, without significant binding to estrogen or glucocorticoid receptors at typical

synchronization doses.[1] This action controls the follicular wave dynamics, allowing for the

synchronization of a new follicular wave and subsequent ovulation in a predictable manner.

When the Norgestomet source is removed, the subsequent drop in progestin levels, often

combined with other hormonal treatments, leads to a synchronized estrus and ovulation,

enabling FTAI without the need for estrus detection.

Protocols utilizing Norgestomet are designed to improve reproductive efficiency in both beef

and dairy cattle by allowing for insemination of a large number of animals at a predetermined
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time.[2] These protocols can also help induce cyclicity in anestrous cows.[3][4] The

effectiveness of these protocols can be influenced by factors such as the type of cattle (heifers

vs. cows), body condition score (BCS), and postpartum interval.

Signaling Pathway of Hormonal Control in FTAI
The hormonal control of the bovine estrous cycle is a complex interplay between the

hypothalamus, pituitary gland, and ovaries. Norgestomet-based FTAI protocols manipulate

this natural pathway to achieve synchronization.
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Caption: Hormonal signaling pathway in Norgestomet-based FTAI protocols.
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Common Norgestomet-Based FTAI Protocols
Several protocols incorporating Norgestomet have been developed and evaluated. The choice

of protocol may depend on the specific goals of the breeding program, the type of cattle, and

economic considerations.

Syncro-Mate-B (SMB) Protocol
The Syncro-Mate-B protocol is a widely recognized Norgestomet-based system. It typically

involves the use of a Norgestomet ear implant in conjunction with an injection of Norgestomet
and estradiol valerate.

Experimental Workflow:

Day 0

Day 9

 9 days 

Insert Norgestomet Implant (3mg)
+ Inject Norgestomet (3mg)
& Estradiol Valerate (5mg)

Day 11
(48-54h post-removal)

 48-54 hours 

Remove Implant

Fixed-Time AI

Click to download full resolution via product page

Caption: Syncro-Mate-B (SMB) FTAI protocol workflow.

Methodology:

Day 0: An ear implant containing 3 mg of Norgestomet is inserted subcutaneously on the

convex surface of the ear. Concurrently, an intramuscular injection containing 3 mg of

Norgestomet and 5 mg of estradiol valerate is administered.
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Day 9: The Norgestomet ear implant is removed.

Day 11 (48-54 hours post-implant removal): Fixed-time artificial insemination is performed.

Norgestomet with Prostaglandin F2α (PGF2α)
This protocol variation incorporates PGF2α to ensure luteolysis of any existing corpus luteum.

Experimental Workflow:

Day 0

Day 7-9
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 48-72 hours 

Inject PGF2α
Remove Implant

Fixed-Time AI
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Caption: Norgestomet with PGF2α FTAI protocol workflow.

Methodology:

Day 0: A Norgestomet ear implant is inserted. This is often accompanied by an injection of

Norgestomet and estradiol valerate.

Day 7-9: The Norgestomet implant is removed. An injection of Prostaglandin F2α (e.g., 25

mg dinoprost tromethamine) is administered either at the time of implant removal or 24 hours

prior.

48-72 hours post-implant removal: Fixed-time artificial insemination is performed.
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Norgestomet with GnRH and PGF2α
The addition of Gonadotropin-Releasing Hormone (GnRH) can further enhance the synchrony

of ovulation.

Experimental Workflow:
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Caption: Norgestomet with GnRH and PGF2α FTAI protocol workflow.

Methodology:

Day 0: A Norgestomet ear implant is inserted, along with an injection of Norgestomet and

estradiol valerate.

Day 7: An injection of PGF2α is administered.

Day 9: The Norgestomet implant is removed, and an injection of GnRH (e.g., 10 µg

buserelin acetate) is given.
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Day 11 (48-54 hours post-implant removal): Fixed-time artificial insemination is performed.

Some protocols may involve a second AI 24 hours later.

Quantitative Data Summary
The success of Norgestomet-based FTAI protocols is typically measured by estrus response,

ovulation rate, and pregnancy or conception rates. The following tables summarize

representative data from various studies.

Table 1: Estrus and Ovulation Response Rates

Protocol Animal Type
Estrus
Response (%)

Ovulation Rate
(%)

Reference

Norgestomet +

EV + eCG
Cows 75.0 -

Cloprostenol (2

doses)
Cows 44.0 -

Norgestomet +

EV + eCG
Heifers 66.7 100.0

Cloprostenol (2

doses)
Heifers 56.2 81.2

Norgestomet +

PGF2α
Heifers 93.2 -

Table 2: Pregnancy and Conception Rates
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Protocol Animal Type
Pregnancy/Concep
tion Rate (%)

Reference

Norgestomet + EV Cows 82.1

Cloprostenol (2

doses)
Cows 52.0

Norgestomet + EV +

eCG
Heifers 41.7

Cloprostenol (2

doses)
Heifers 35.7

Syncro-Mate-B
Brahman x Hereford

Cows
45.1

Ovsynch
Brahman x Hereford

Cows
42.4

Norgestomet +

PGF2α

Brahman x Hereford

Cows

Lower than SMB and

Ovsynch

Norgestomet Implant

(post-AI)
Heifers 45-55

Norgestomet + GnRH

(acyclic heifers)
Holstein Heifers 44.0

PRID + GnRH (acyclic

heifers)
Holstein Heifers 53.85

Detailed Experimental Protocols
Materials

Norgestomet ear implants (e.g., Crestar®, 3 mg Norgestomet)

Injectable solution of Norgestomet and Estradiol Valerate (e.g., Crestar® injection, 3 mg

Norgestomet and 5 mg Estradiol Valerate)

Prostaglandin F2α (e.g., Dinoprost tromethamine, Cloprostenol)
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Gonadotropin-Releasing Hormone (GnRH) (e.g., Buserelin acetate, Gonadorelin)

Equine Chorionic Gonadotropin (eCG)

Implant applicator and remover

Syringes and needles

Artificial insemination equipment

Ultrasound equipment for pregnancy diagnosis

Procedure for Norgestomet Ear Implant Insertion and
Removal

Restraint: Properly restrain the animal in a chute or head gate to ensure safety for both the

animal and the operator.

Implant Site Preparation: Select a clean, dry area on the convex (outer) surface of the ear. If

necessary, clean the area with an appropriate antiseptic solution.

Implantation:

Load the Norgestomet implant into the applicator according to the manufacturer's

instructions.

Lift the ear and insert the needle of the applicator subcutaneously, being careful not to

penetrate the cartilage.

Fully depress the plunger to deposit the implant.

Withdraw the applicator and gently palpate the implant to ensure it is correctly placed.

Removal:

After the prescribed duration, make a small incision at one end of the implant.

Grasp the implant with forceps or fingers and gently remove it.
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Hormone Administration
All hormonal injections should be administered intramuscularly (IM) using the appropriate

needle size and injection site (e.g., neck muscles).

Follow sterile procedures to prevent infection.

Adhere strictly to the recommended dosages and timing as outlined in the specific protocol.

Fixed-Time Artificial Insemination
Perform AI at the predetermined time following the final hormonal treatment of the protocol.

Use standard, hygienic AI techniques. The timing of AI is critical for success and should be

followed precisely. For example, in some protocols, FTAI is performed 54-60 hours and again

at 70-74 hours after eCG injection.

Data Collection and Analysis
Estrus Detection: While FTAI protocols are designed to eliminate the need for estrus

detection, monitoring for signs of estrus can provide valuable data on the effectiveness of the

synchronization.

Ovulation Confirmation: Ovarian ultrasonography can be used to determine follicular

dynamics and confirm ovulation.

Pregnancy Diagnosis: Pregnancy status can be determined via ultrasonography

approximately 27-30 days after AI and confirmed by rectal palpation between 60-90 days

post-AI.

Statistical Analysis: Pregnancy rates and other binary outcomes should be analyzed using

appropriate statistical methods, such as logistic regression or chi-square tests, to compare

the efficacy of different protocols.

Conclusion
Norgestomet-based FTAI protocols are a valuable tool for improving the reproductive

management of cattle herds. By understanding the underlying hormonal mechanisms and
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adhering to detailed, proven protocols, researchers and professionals can achieve high rates of

synchronization and pregnancy. The choice of a specific protocol should be tailored to the

individual herd's characteristics and management goals. Further research can continue to

refine these protocols to optimize fertility outcomes in various production systems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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